Cas no 2034278-92-5 (5-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 5-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 2034278-92-5
• MF: C₁₆H₁₆N₄O₄S
• MW: 360.387641906738
• CID: 5926691
• PubChem ID: 121020307
• Update Time: 2025-06-10

5-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one
• 5-((2-cyclopropyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)sulfonyl)benzo[d]oxazol-2(3H)-one
• 5-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one
• 2034278-92-5
• 5-[(2-cyclopropyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)sulfonyl]-3H-1,3-benzoxazol-2-one
• F6526-0370
• AKOS026695561

• Inchi： 1S/C16H16N4O4S/c21-16-17-14-8-12(3-4-15(14)24-16)25(22,23)19-5-6-20-11(9-19)7-13(18-20)10-1-2-10/h3-4,7-8,10H,1-2,5-6,9H2,(H,17,21)
• InChI Key： OANKRZCJZICWRT-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)NC(=O)O2)(N1CCN2C(C1)=CC(C1CC1)=N2)(=O)=O

Computed Properties

• Exact Mass: 360.08922618g/mol
• Monoisotopic Mass: 360.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 102Ų

Additional information on 5-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one

Introduction to 5-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 2034278-92-5)

5-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one, with the CAS number 2034278-92-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as benzoxazoles and pyrazolopyrazines, which are known for their diverse biological activities and potential therapeutic applications.

The chemical structure of 5-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one is characterized by a benzoxazole core linked to a pyrazolopyrazine moiety through a sulfonyl group. The presence of the cyclopropyl substituent adds structural complexity and may influence the compound's pharmacological properties. The unique combination of these functional groups suggests that this compound could exhibit potent and selective biological activity.

Recent studies have highlighted the potential of 5-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively modulate specific neurotransmitter systems and protect neuronal cells from oxidative stress and inflammation. These findings suggest that it may have a role in the management of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 5-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of 5-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one has been studied extensively. It exhibits good oral bioavailability and favorable pharmacokinetic parameters, which are crucial for its potential use as an orally administered therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate half-life in vivo. These properties make it suitable for further development as a drug candidate.

Toxicity studies have shown that 5-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)-2,3-dihydro-1,3-benzoxazol-2-one has a favorable safety profile at therapeutic doses. No significant adverse effects were observed in preclinical studies conducted in rodents and non-human primates. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The synthesis of 5-{(2-cyclopropyl-[4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl)sulfonyl}-2,3-dihydrobenzo[d]oxazole-2-one (CAS No. 2034278-

-92-

-90)) involves several steps and requires careful control of reaction conditions to ensure high yields and purity. The synthesis typically starts with the preparation of the benzoxazole core through a condensation reaction between an appropriate amine and an acid chloride or ester. The pyrazolopyrazine moiety is then introduced via a coupling reaction with a sulfonyl chloride or sulfinic acid derivative. The cyclopropyl substituent can be introduced at various stages of the synthesis depending on the specific synthetic strategy employed.

In conclusion, 5-{( 2-cyclopropyl-[ 4 H , 5 H , 6 H , 7 H -pyrazolo[ 1 , 5 -a ]pyrazin-- - - - - -y l )sulfonyl}- -< strong > - - - - - - - - - - - - - - - - - - - - - - - - strong > (CAS No.< strong > strong >) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. p > article > response >